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Compound of Interest

Compound Name: Sulfoglycolithocholic acid

Cat. No.: B095263

Essential Safety and Handling of
Sulfoglycolithocholic Acid

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Sulfoglycolithocholic acid. The following
procedural guidance outlines the necessary personal protective equipment (PPE), operational
protocols, and disposal plans to ensure safe laboratory practices.

Hazard Identification and Safety Data

According to the Safety Data Sheet (SDS) for Glycolithocholic Acid 3-sulfate (sodium salt), a
synonym for Sulfoglycolithocholic acid, the substance is not classified as hazardous
according to the Globally Harmonized System (GHS).[1] No specific hazard pictograms, signal
words, or hazard statements are associated with it.[1] However, standard laboratory safety
precautions should always be observed.
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Physical and Chemical Properties

CAS Number

64936-82-9[1]

Molecular Formula

C26H41NO7S » 2Na[2]

Molecular Weight 557.7 g/mol [2]

Appearance A solid[2]

Solubility Slightly soluble in methanol and water[2]
Storage -20°C[2]

Stability = 4 years[2]

Personal Protective Equipment (PPE)

While Sulfoglycolithocholic acid is not classified as a hazardous substance, adherence to

minimum laboratory PPE standards is essential to ensure personal safety.[3]

Equipment Specification

Purpose

Protects eyes from potential

Safety glasses with side

Eye Protection

splashes or airborne particles.

shields or goggles.

[3]4]

Provides a barrier against

Hand Protection Disposable nitrile gloves. o ]
incidental skin contact.[3]
) Protects skin and personal
Body Protection Laboratory coat. ) o
clothing from contamination.[3]
Protects feet from spills and
Footwear Closed-toe shoes.

falling objects.[3]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Area Setup:

o Ensure the work area, such as a laboratory bench or fume hood, is clean and uncluttered.
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Assemble all necessary equipment and materials before handling the compound.

Put on the required personal protective equipment (lab coat, gloves, and safety glasses).[3]

N

. Weighing the Compound:

Use an analytical balance for accurate measurement.

Handle the solid compound carefully to minimize dust generation.

If weighing a significant quantity, consider performing this task within a chemical fume hood
or a balance enclosure.

w

. Dissolving the Compound:

Based on its solubility, slowly add the weighed Sulfoglycolithocholic acid to the
appropriate solvent (e.g., methanol or water).[2]

Stir or vortex the solution until the compound is fully dissolved.

I

. Storage of Solutions:

Store prepared solutions in clearly labeled, sealed containers.

For long-term storage, refer to the recommended storage conditions, typically -20°C.[2]

Disposal Plan

1. Waste Collection:

Collect waste containing Sulfoglycolithocholic acid in a designated, labeled waste
container.

Do not mix with incompatible waste streams.

N

. Neutralization (if required):

While the substance is not classified as a strong acid, if it is mixed with acidic solutions,
neutralization may be necessary before disposal.[5]
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» Slowly add a suitable base, such as sodium bicarbonate, to neutralize the acidic waste,
aiming for a neutral pH (around 7).[5]

3. Final Disposal:

» Dispose of the chemical waste through your institution's hazardous waste management
program.

e For solid, non-hazardous chemicals, some institutions may permit disposal in the normal
trash, provided it is securely contained and labeled.[6] Always confirm your institution's
specific policies.

e Ensure compliance with all local, state, and federal regulations regarding chemical waste
disposal.

Experimental Workflow Diagram
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Caption: Workflow for Safe Handling of Sulfoglycolithocholic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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